Cas no 1933650-93-1 (10-bromo-5-thia-1,8,12-triazatricyclo7.3.0.0,3,7dodeca-3(7),9,11-trien-2-one)

• Product Name: 10-bromo-5-thia-1,8,12-triazatricyclo7.3.0.0,3,7dodeca-3(7),9,11-trien-2-one
• CAS No: 1933650-93-1
• MF: C₈H₆BrN₃OS
• MW: 272.121738910675
• CID: 5998330
• PubChem ID: 130565191
• Update Time: 2024-01-10

10-bromo-5-thia-1,8,12-triazatricyclo7.3.0.0,3,7dodeca-3(7),9,11-trien-2-one Chemical and Physical Properties

Names and Identifiers

• 10-Bromo-5-thia-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),8,10-trien-2-one
• 4H,8H-Pyrazolo[1,5-a]thieno[3,4-d]pyrimidin-8-one, 3-bromo-5,7-dihydro-
• 10-bromo-5-thia-1,8,12-triazatricyclo7.3.0.0,3,7dodeca-3(7),9,11-trien-2-one
• EN300-1129640
• 10-bromo-5-thia-1,8,12-triazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),9,11-trien-2-one
• 10-Bromo-5-thia-1,8,12-triazatricyclo[7.3.0.0,3,7]dodeca-3(7),9,11-trien-2-one
• 1933650-93-1

• Inchi： 1S/C8H6BrN3OS/c9-5-1-10-12-7(5)11-6-3-14-2-4(6)8(12)13/h1,11H,2-3H2
• InChI Key： JBDJIHMFFDQSJX-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C(=O)C1CSCC=1N2

Computed Properties

• Exact Mass: 270.94150g/mol
• Monoisotopic Mass: 270.94150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 2.26±0.1 g/cm3(Predicted)
• Boiling Point: 470.5±55.0 °C(Predicted)
• pka: -3.23±0.20(Predicted)